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Compound of Interest

Compound Name: 4-Benzoylbutyric acid

Cat. No.: B072466

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility of 4-Benzoylbutyric acid (also known
as 5-Oxo0-5-phenylpentanoic acid), a key intermediate in organic and pharmaceutical synthesis.
Understanding its solubility is critical for reaction setup, purification, formulation, and drug
development activities.

Introduction to 4-Benzoylbutyric Acid

4-Benzoylbutyric acid (CAS No: 1501-05-9) is a carboxylic acid derivative with the molecular
formula C11H1203.[1][2] Structurally, it comprises a benzoyl group linked to a butyric acid chain.
[1] This structure, featuring both a hydrophobic aromatic ring and a polar carboxylic acid group,
dictates its solubility profile. It typically appears as a white to off-white crystalline solid with a
melting point in the range of 124-129 °C.[1][3][4] This compound serves as an important raw
material and intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.[3][5]

Solubility Profile

Quantitative solubility data for 4-Benzoylbutyric acid is not widely available in published
literature. However, multiple chemical suppliers and databases provide consistent qualitative
assessments. The compound is generally characterized by its poor solubility in water and good
solubility in several common organic solvents.[1][3]

Quantitative Solubility Data
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The following table summarizes the available solubility information for 4-Benzoylbutyric acid.

Molar Mass ( Qualitative Quantitative
Solvent Formula .

g/mol ) Solubility Data (mg/mL)
Dimethyl
Sulfoxide C2HeOS 78.13 Soluble[1] ~1 mg/mL*
(DMSO)
Methanol CHsOH 32.04 Soluble[6][7] Not Available
Ethanol C2HsOH 46.07 Soluble[1] Not Available
Chloroform CHCIs 119.38 Soluble Not Available
Water H20 18.02 Insoluble[3][8] Not Available

Note on Quantitative Data: The value provided for DMSO is based on data for 4-Ox0-5-
phenylpentanoic acid (CAS 3183-15-1), a structurally related compound, and should be used
as an estimation only[9]. For context, another related aromatic carboxylic acid, 4-
Benzoylbenzoic acid, shows a solubility of approximately 10 mg/mL in DMSO and 30 mg/mL in
Dimethylformamide (DMF)[10][11]. Researchers should experimentally determine precise
solubility for their specific application and conditions.

Experimental Protocols for Solubility Determination

A standardized method for determining solubility is crucial for reproducible research. The
following protocols outline both a qualitative and a quantitative approach.

Qualitative Solubility Assessment

This rapid method is used to classify a compound's solubility in various solvents.
Materials:
* 4-Benzoylbutyric acid

o Selected solvents (e.g., DMSO, Ethanol, Water)
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e Small test tubes or vials (1-2 mL)

e Spatula

» Vortex mixer

Procedure:

» Add approximately 2-5 mg of 4-Benzoylbutyric acid to a clean, dry test tube.

Add 1 mL of the chosen solvent to the test tube.

Vortex the mixture vigorously for 30-60 seconds at a consistent, controlled temperature (e.g.,
25 °C).

Visually inspect the solution against a clear background.

Classify the result:

o Soluble: The solid completely dissolves, leaving a clear solution.

o Partially Soluble: A portion of the solid dissolves, but undissolved particles remain.
o Insoluble: The solid does not noticeably dissolve.

o Record the observations for each solvent tested.

Quantitative Solubility Determination (Shake-Flask
Method)

The shake-flask method is the gold standard for determining the thermodynamic equilibrium
solubility of a compound.

Materials:
» 4-Benzoylbutyric acid

» High-purity solvent of interest
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e Glass vials with screw caps

e Analytical balance

o Orbital shaker with temperature control

o Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

» High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for analysis
Procedure:

o Preparation: Add an excess amount of 4-Benzoylbutyric acid to a vial, ensuring enough
solid will remain undissolved to achieve saturation.

e Solvent Addition: Add a precise, known volume of the solvent to the vial.

» Equilibration: Seal the vial tightly and place it in an orbital shaker set to a constant
temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours) to
ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the vial to stand undisturbed at the set
temperature for at least 2 hours to let the excess solid settle.

o Sampling & Filtration: Carefully withdraw a sample from the supernatant using a syringe.
Immediately filter the sample through a syringe filter into a clean vial to remove all
undissolved solids.

o Dilution & Analysis: Dilute the filtered, saturated solution with a known volume of an
appropriate solvent. Analyze the concentration of 4-Benzoylbutyric acid in the diluted
sample using a validated analytical method like HPLC or UV-Vis spectroscopy.

« Calculation: Calculate the original concentration in the saturated solution (the solubility)
based on the dilution factor and the measured concentration.
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Visualized Workflows and Logical Relationships

Diagrams created using Graphviz provide clear visual representations of experimental and
logical processes involving 4-Benzoylbutyric acid.
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Caption: Workflow for Quantitative Solubility Determination.
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Caption: Esterification of 4-Benzoylbutyric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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